Cas no 1361725-56-5 (3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl)

• Product Name: 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl
• CAS No: 1361725-56-5
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4996385
• Update Time: 2025-05-23

3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-9-5-4-7(6-10(9)15)12-8(13(17,18)19)2-1-3-11(12)16/h1-6H
• InChI Key： KJWCPGBIMTXBFR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(=CC=CC=1C(F)(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl

3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl: A Comprehensive Overview

3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl, also known by its CAS number 1361725-56-5, is a highly specialized organic compound with significant applications in various industries. This compound belongs to the family of biphenyl derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a biphenyl system with specific substituents: two chlorine atoms at the 3 and 4 positions on one benzene ring, a fluorine atom at the 6' position on the second benzene ring, and a trifluoromethyl group at the 2' position. These substituents impart distinct electronic and steric effects, making this compound highly versatile in different chemical reactions.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery. The presence of halogen atoms, such as chlorine and fluorine, in the structure of 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl, enhances its ability to interact with biological targets through hydrogen bonding and π-π interactions. This makes it a promising candidate for designing new drug molecules with improved pharmacokinetic properties. For instance, researchers have explored the use of this compound as a lead structure for developing anti-cancer agents due to its ability to inhibit specific kinase enzymes involved in tumor growth.

In addition to its pharmaceutical applications, 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl has shown potential in agrochemicals. Its unique electronic properties make it an effective ingredient in herbicides and fungicides. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its efficacy. For example, microwave-assisted synthesis has been employed to optimize reaction conditions, resulting in higher yields and shorter reaction times.

The synthesis of 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl typically involves multi-step organic reactions. Key steps include Friedel-Crafts alkylation or acylation followed by halogenation and coupling reactions. The introduction of the trifluoromethyl group is often achieved through nucleophilic substitution or coupling reactions with suitable reagents. Researchers have recently focused on improving the selectivity and efficiency of these reactions by using novel catalysts and reaction conditions. For instance, the use of palladium catalysts in cross-coupling reactions has enabled more precise control over the substitution patterns on the biphenyl ring.

The physical properties of 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl are also critical for its applications. Its melting point is significantly influenced by the electron-withdrawing groups present on both benzene rings. These groups increase the molecular polarity and intermolecular forces, leading to higher melting points compared to unsubstituted biphenyl compounds. Similarly, its solubility in various solvents is determined by the balance between hydrophobic aromatic rings and hydrophilic substituents like chlorine and fluorine atoms.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl. Results indicate that while it is not inherently toxic at low concentrations, prolonged exposure or high doses can have adverse effects on aquatic organisms. This has led to stricter regulations on its use and disposal in certain industries. Researchers are actively exploring ways to mitigate these environmental concerns through innovative synthesis pathways and recycling methods.

The demand for biphenyl derivatives, including 3,4-Dichloro-6'-fluoro-2'-trifluoromethyl-biphenyl, continues to grow due to their diverse applications across multiple sectors. As technology advances and new research findings emerge, this compound is expected to play an even more significant role in developing next-generation products that address global challenges in healthcare and agriculture.